Cas no 515-13-9 (β-Elemene)

β-Elemene Properties

Names and Identifiers

• (-)-beta-Elemene
• β-Elemen
• levo-beta-Elemene
• C15 H24, Cyclohexan, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-
• (1S,2S,4R)-1-Ethenyl-1-methyl-2,4-bis(1-methylethenyl)cyclohexane
• (−)-β-Elemene
• BETA-ELEMENE
• -Elemene
• (1S,2S,4R)-1-methyl-1-vinyl-2,4-diisopropenylcyclohexane
• (5S,7R,10S)-(-)-1-methyl-1-vinyl-2,4-diisopropenyl-cyclohexane
• C15 H24,Cyclohexan,1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)
• β-Elemene
• (1S,2S,4R)-(−)-2,4-Diisopropenyl-1-methyl-1-vinylcyclohexane
• (-)-β-Elemene
• Levo-β-elemene
• 515-13-9
• (1S,2S,4R)-(-)-1-methyl-1-vinyl-2,4-diisopropenylcyclohexane
• .beta.-Elemene
• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, (1S,2S,4R)-
• DTXSID60881211
• SDP-111
• b-elemene
• Beta elemene [WHO-DD]
• Levo-b-elemene
• 33880-83-0
• HY-107324
• Levo-b-elemene(-)-b-Elemene
• CS-0028143
• 2,4-Diisopropenyl-1-methyl-1-vinylcyclohexane
• 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-cyclohexane
• (1S,2S,4R)-beta-elemene
• NS00096333
• EN300-1709739
• Elemene
• rel-(1S,2S,4R)-1-ethenyl-1-methyl-2,4-di(prop-1-en-2-yl)cyclohexane
• CHEBI:62855
• beta-Elemene, (-)-
• 2QG8CX6LXD
• (-)-b-Elemene
• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, (1S-(1-alpha,2-beta,4-beta))-
• DTXSID40865690
• Cyclohexane, 2,4-diisopropenyl-1-methyl-1-vinyl-, (1S,2S,4R)-
• OPFTUNCRGUEPRZ-QLFBSQMISA-N
• ELEMENE, (-)-.BETA.-
• ELEMENE, (-)-BETA-
• (1alpha,2beta,4beta)-1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)cyclohexane
• (-)-bete-elemene
• CHEMBL448502
• (1S,2S,4R)-1-ethenyl-1-methyl-2,4-di(prop-1-en-2-yl)cyclohexane
• C17094
• (-)-.beta.-Elemene
• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, (1alpha,2beta,4beta)-
• b-Elemen
• (-)-beta-Elemene, analytical standard
• CHEBI:62854
• E79113
• rel-(1S,2S,4R)-1-methyl-2,4-di(prop-1-en-2-yl)-1-vinylcyclohexane
• E- .beta.-Elemene
• (1S,2S,4R)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
• (1S,2S,4R)-2,4-diisopropenyl-1-methyl-1-vinylcyclohexane
• Epitope ID:153551
• s6957
• ?-Elemene (10mg/ml in ethanol)
• AKOS028108977
• beta-Elemen
• AS-82909
• Q27132237
• (1S,2S,4R)-1-methyl-2,4-di(prop-1-en-2-yl)-1-vinylcyclohexane
• UNII-2QG8CX6LXD
• EINECS 251-713-0
• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-
• (+/-)-beta-Elemene
• +Expand

• MDL： MFCD00468041
• InChIKey： OPFTUNCRGUEPRZ-QLFBSQMISA-N
• Inchi： InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3/t13-,14+,15-/m1/s1
• SMILES： C=C[C@]1(C)CC[C@H](C[C@H]1C(=C)C)C(=C)C

Computed Properties

• Exact Mass: 204.18800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.187801
• Heavy Atom Count: 15
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0
• Molecular Weight: 204.35

Experimental Properties

• LogP: 4.74720
• PSA: 0.00000
• Refractive Index: 1.501
• Boiling Point: 252 ºC
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Density: 0.862

β-Elemene Security Information

• RTECS：GU9660000
• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C
• Risk Phrases： 66

β-Elemene Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%